Cas no 1804197-53-2 (Ethyl 3-(3-bromopropyl)-4-hydroxybenzoate)

• Product Name: Ethyl 3-(3-bromopropyl)-4-hydroxybenzoate
• CAS No: 1804197-53-2
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4795137
• Update Time: 2025-10-29

Ethyl 3-(3-bromopropyl)-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropyl)-4-hydroxybenzoate

• Inchi： 1S/C12H15BrO3/c1-2-16-12(15)10-5-6-11(14)9(8-10)4-3-7-13/h5-6,8,14H,2-4,7H2,1H3
• InChI Key： SGUZRDLCLZCFHG-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=CC=C(C(=O)OCC)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3-(3-bromopropyl)-4-hydroxybenzoate

Ethyl 3-(3-bromopropyl)-4-hydroxybenzoate: A Comprehensive Overview

Ethyl 3-(3-bromopropyl)-4-hydroxybenzoate, identified by the CAS number 1804197-53-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its synthesis, characterization, and biological activities, making it a subject of ongoing research.

The molecular structure of Ethyl 3-(3-bromopropyl)-4-hydroxybenzoate consists of a benzoate ester group with a hydroxyl substituent at the para position and a bromopropyl chain at the meta position. This configuration imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and biological interactions. The presence of the bromine atom in the side chain introduces additional functionality, enabling further chemical modifications and applications.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of Ethyl 3-(3-bromopropyl)-4-hydroxybenzoate. Researchers have explored various routes, including nucleophilic substitution reactions and esterification processes, to optimize its production. These methods not only enhance yield but also ensure the purity required for subsequent biological evaluations.

In terms of applications, Ethyl 3-(3-bromopropyl)-4-hydroxybenzoate has shown promise in pharmacological studies. Its hydroxyl group and brominated side chain make it a potential candidate for drug delivery systems and as a precursor for bioactive compounds. Additionally, its ability to form stable complexes with metal ions has led to investigations in coordination chemistry and materials science.

Recent research has focused on understanding the biological activity of Ethyl 3-(3-bromopropyl)-4-hydroxybenzoate. Studies have demonstrated its potential as an antioxidant and anti-inflammatory agent, suggesting its role in combating oxidative stress-related diseases. Furthermore, its interaction with cellular receptors has been explored, providing insights into its mechanism of action.

The stability and solubility properties of Ethyl 3-(3-bromopropyl)-4-hydroxybenzoate are critical factors influencing its practical applications. Researchers have evaluated its stability under various conditions, including thermal and photochemical treatments, to determine its suitability for long-term storage and use in diverse environments.

In conclusion, Ethyl 3-(3-bromopropyl)-4-hydroxybenzoate (CAS No. 1804197-53-2) is a versatile compound with a wealth of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and functionalities, positioning it as a valuable tool in both academic and industrial settings.